Cas no 1782613-34-6 (3-Bromo-6-fluoro-2-hydroxyphenylacetic acid)

3-Bromo-6-fluoro-2-hydroxyphenylacetic acid is a halogenated hydroxyphenylacetic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring bromo and fluoro substituents on the aromatic ring along with a hydroxyl group and acetic acid side chain, makes it a versatile intermediate for synthesizing bioactive compounds. The presence of both electron-withdrawing halogens and a reactive hydroxyl group enhances its utility in cross-coupling reactions and further functionalization. This compound is particularly valuable in medicinal chemistry for developing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and polarity. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

3-Bromo-6-fluoro-2-hydroxyphenylacetic acid structure

1782613-34-6 structure

Product Name:3-Bromo-6-fluoro-2-hydroxyphenylacetic acid

CAS No:1782613-34-6

MF:C₈H₆BrFO₃

MW:249.033845424652

CID:4973336

Update Time:2025-10-18

3-Bromo-6-fluoro-2-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-fluoro-2-hydroxyphenylacetic acid
- Inchi： 1S/C8H6BrFO3/c9-5-1-2-6(10)4(8(5)13)3-7(11)12/h1-2,13H,3H2,(H,11,12)
- InChI Key： KSHNUKNFPLCEGF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1O)CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 200
XLogP3: 1.8
Topological Polar Surface Area: 57.5

3-Bromo-6-fluoro-2-hydroxyphenylacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013021844-250mg	3-Bromo-6-fluoro-2-hydroxyphenylacetic acid	1782613-34-6	97%	250mg	480.00 USD	2021-06-24
Alichem	A013021844-500mg	3-Bromo-6-fluoro-2-hydroxyphenylacetic acid	1782613-34-6	97%	500mg	847.60 USD	2021-06-24
Alichem	A013021844-1g	3-Bromo-6-fluoro-2-hydroxyphenylacetic acid	1782613-34-6	97%	1g	1,564.50 USD	2021-06-24